Cas no 93798-20-0 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-)

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-, is a sulfonamide-substituted benzoic acid derivative with notable applications in organic synthesis and pharmaceutical research. The compound features a dimethylamino sulfonyl group at the 5-position and a methoxy substituent at the 2-position, enhancing its reactivity and solubility properties. Its structural characteristics make it valuable as an intermediate in the development of bioactive molecules, particularly in sulfonamide-based drug design. The electron-withdrawing sulfonyl group and electron-donating methoxy moiety contribute to its versatility in electrophilic and nucleophilic reactions. This compound is typically utilized under controlled conditions due to its potential sensitivity to hydrolysis or thermal decomposition. Proper handling and storage are recommended to maintain stability.
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy- structure
93798-20-0 structure
Product Name:Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-
CAS No:93798-20-0
MF:C10H13NO5S
MW:259.278921842575
CID:4340824
PubChem ID:13576895
Update Time:2025-10-29

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-
    • 5-(N,N-dimethylsulfamoyl)-2-methoxybenzoic acid
    • HJMBACRULXCTRQ-UHFFFAOYSA-N
    • 5-Dimethylsulfamoyl-2-methoxy-benzoic acid
    • STK939852
    • SCHEMBL8189741
    • AKOS000126764
    • BBL030023
    • 5-dimethylsulfamoyl-2-methoxybenzoic acid
    • VS-09560
    • 5-dimethylaminosulfonyl-2-methoxybenzoic acid
    • CS-0325716
    • 5-(dimethylsulfamoyl)-2-methoxybenzoic acid
    • 93798-20-0
    • Inchi: 1S/C10H13NO5S/c1-11(2)17(14,15)7-4-5-9(16-3)8(6-7)10(12)13/h4-6H,1-3H3,(H,12,13)
    • InChI Key: HJMBACRULXCTRQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1OC

Computed Properties

  • Exact Mass: 259.05144369Da
  • Monoisotopic Mass: 259.05144369Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 92.3Ų

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy- Pricemore >>

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